HLI 373 (hydrochloride)
HLI 373 (hydrochloride)
Hdm-2 (human double minute-2; Mdm-2 in mouse) is a ubiquitin ligase and key negative regulator of p53, targeting it for proteasomal degradation. Overexpression of Hdm-2 in some tumors leads to inactivation of p53, thereby allowing tumor cells to escape p53-induced apoptosis. HLI 373 is an inhibitor of Hdm-2. At concentrations of 5-50 µM, it selectively inhibits autoubiquitylation of Hdm-2 as well as the ubiquitylation and degradation of p53. Through these actions, HLI 373 stabilizes p53 and increases p53-dependent transcription, inducing apoptosis of transformed cells, tumor cells, and mouse embryo fibroblasts harboring wild-type p53.
Brand Name:
Vulcanchem
CAS No.:
1782531-99-0
VCID:
VC0161076
InChI:
InChI=1S/C18H23N5O2/c1-21(2)11-7-10-19-15-12-8-5-6-9-13(12)22(3)16-14(15)17(24)23(4)18(25)20-16/h5-6,8-9H,7,10-11H2,1-4H3,(H,20,25)
SMILES:
CN1C2=CC=CC=C2C(=NCCCN(C)C)C3=C1NC(=O)N(C3=O)C
Molecular Formula:
C18H23N5O2 • 2HCl
Molecular Weight:
414.3
HLI 373 (hydrochloride)
CAS No.: 1782531-99-0
Reference Standards
VCID: VC0161076
Molecular Formula: C18H23N5O2 • 2HCl
Molecular Weight: 414.3
| CAS No. | 1782531-99-0 |
|---|---|
| Product Name | HLI 373 (hydrochloride) |
| Molecular Formula | C18H23N5O2 • 2HCl |
| Molecular Weight | 414.3 |
| IUPAC Name | 5-[3-(dimethylamino)propylimino]-3,10-dimethyl-1H-pyrimido[4,5-b]quinoline-2,4-dione |
| Standard InChI | InChI=1S/C18H23N5O2/c1-21(2)11-7-10-19-15-12-8-5-6-9-13(12)22(3)16-14(15)17(24)23(4)18(25)20-16/h5-6,8-9H,7,10-11H2,1-4H3,(H,20,25) |
| Standard InChIKey | WUEMKAQTAIRDOA-UHFFFAOYSA-N |
| SMILES | CN1C2=CC=CC=C2C(=NCCCN(C)C)C3=C1NC(=O)N(C3=O)C |
| Description | Hdm-2 (human double minute-2; Mdm-2 in mouse) is a ubiquitin ligase and key negative regulator of p53, targeting it for proteasomal degradation. Overexpression of Hdm-2 in some tumors leads to inactivation of p53, thereby allowing tumor cells to escape p53-induced apoptosis. HLI 373 is an inhibitor of Hdm-2. At concentrations of 5-50 µM, it selectively inhibits autoubiquitylation of Hdm-2 as well as the ubiquitylation and degradation of p53. Through these actions, HLI 373 stabilizes p53 and increases p53-dependent transcription, inducing apoptosis of transformed cells, tumor cells, and mouse embryo fibroblasts harboring wild-type p53. |
| Synonyms | 5-[[3-(dimethylamino)propyl]amino]-3,10-dimethyl-pyrimido[4,5-b]quinoline-2,4(3H,10H)-dione, dihydrochloride |
| Reference | 1.Chène, P. Inhibiting the p53-MDM2 interaction: An important target for cancer therapy. Nature Reviews.Cancer 3, 102-109 (2003). |
| PubChem Compound | 135403620 |
| Last Modified | Nov 11 2021 |
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